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Compound of Interest

Compound Name: Aminoacetamidine dihydrochloride

Cat. No.: B2979834

Technical Guide: Aminoacetamidine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of aminoacetamidine
dihydrochloride, a valuable building block in synthetic chemistry and drug discovery. This
document details its chemical properties, a robust experimental protocol for its synthesis, and a
visualization of the synthetic pathway.

Core Data Presentation

Aminoacetamidine, also known as 2-aminoethanimidamide or glycinamidine, is a small,
reactive molecule. The dihydrochloride salt is a common and stable form for laboratory use.
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Property Data

Chemical Name 2-Aminoethanimidamide dihydrochloride

Aminoacetamidine dihydrochloride,

Synenyms Glycinamidine dihydrochloride
CAS Number 82102-87-2

Molecular Formula C2HoCI2N3

Molecular Weight 146.02 g/mol

Experimental Protocol: Synthesis via Pinner
Reaction

The synthesis of aminoacetamidine dihydrochloride can be effectively achieved through the
Pinner reaction. This classic method involves the acid-catalyzed reaction of a nitrile with an
alcohol to form an imino ester salt (a Pinner salt), which is then converted to the corresponding
amidine.

Materials:

o Aminoacetonitrile hydrochloride

e Anhydrous ethanol

» Dry hydrogen chloride gas

e Anhydrous diethyl ether

e Ammonia (gas or solution in anhydrous ethanol)

o Reaction vessel equipped with a gas inlet, stirrer, and drying tube
* Ice bath

Methodology:
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» Preparation of the Pinner Salt:

o

Suspend aminoacetonitrile hydrochloride in anhydrous ethanol in the reaction vessel.

Cool the suspension in an ice bath.

Bubble dry hydrogen chloride gas through the stirred suspension. The reaction is
exothermic, so maintain the temperature below 10°C.

Continue the addition of HCI until the starting material has completely dissolved and the
solution is saturated.

Seal the vessel and allow it to stand at a low temperature (e.g., 4°C) for 24-48 hours. The
imino ester hydrochloride (Pinner salt) will precipitate as a crystalline solid.

Collect the precipitate by filtration under anhydrous conditions and wash with cold,
anhydrous diethyl ether.

o Conversion to Aminoacetamidine Dihydrochloride:

[e]

Suspend the isolated Pinner salt in anhydrous ethanol.

Cool the mixture in an ice bath.

Introduce ammonia gas into the suspension with stirring, or add a saturated solution of
ammonia in anhydrous ethanol.

Continue the addition of ammonia until the reaction is complete, which can be monitored
by the dissolution of the Pinner salt and the precipitation of ammonium chloride.

Filter the reaction mixture to remove the ammonium chloride precipitate.

The filtrate contains the aminoacetamidine free base. To obtain the dihydrochloride salt,
carefully bubble dry hydrogen chloride gas through the filtrate until precipitation is
complete.

Collect the precipitated aminoacetamidine dihydrochloride by filtration, wash with
anhydrous diethyl ether, and dry under vacuum.
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Synthesis Workflow Visualization

The following diagram illustrates the key steps in the synthesis of aminoacetamidine
dihydrochloride using the Pinner reaction.

Synthesis of Aminoacetamidine Dihydrochloride

Aminoacetonitrile HCI Anhydrous Ethanol + Dry HCI Gas

Pinner Reaction

Imino Ester Intermediate (Pinner Salt) Ammonia in Ethanol
mmonolysis
Aminoacetamidine (Free Base) Dry HCI Gas
Acidification

Aminoacetamidine Dihydrochloride

Click to download full resolution via product page
Caption: Synthetic pathway for aminoacetamidine dihydrochloride.
 To cite this document: BenchChem. [Aminoacetamidine dihydrochloride molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b2979834#aminoacetamidine-dihydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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